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Cat. No.: B089376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Mercaptopropyltriethoxysilane (MPTES) is a versatile organosilane coupling agent that

plays a crucial role in advanced materials science. Its unique bifunctional structure, featuring a

reactive triethoxysilane group at one end and a thiol (-SH) group at the other, enables it to form

covalent bonds with both inorganic and organic materials. The triethoxysilane moiety readily

hydrolyzes to form silanol groups, which can then condense with hydroxyl groups present on

the surface of inorganic substrates like silica, titania, and other metal oxides. The terminal thiol

group provides a reactive site for a variety of chemical transformations, including thiol-ene

"click" chemistry, disulfide bond formation, and binding to noble metal nanoparticles. This dual

reactivity makes MPTES an ideal interfacial adhesion promoter, surface modifier, and

crosslinking agent in a wide range of applications, including the development of polymer

composites, functionalized nanoparticles for drug delivery, and advanced coatings.

Core Properties of 3-Mercaptopropyltriethoxysilane
A summary of the key physical and chemical properties of MPTES is presented in the table

below.
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Property Value

Chemical Formula HS(CH₂)₃Si(OCH₂CH₃)₃

Molecular Weight 238.42 g/mol

Appearance Colorless to light yellow liquid

Density Approximately 0.987 g/mL at 20 °C[1]

Boiling Point 213-215 °C

Refractive Index Approximately 1.444 at 20 °C

Flash Point 88 °C (closed cup)[1]

Solubility

Miscible with alcohols, ketones, esters, and

aliphatic and aromatic hydrocarbons. Reacts

with water.

Applications in Material Science
Surface Modification of Nanoparticles
MPTES is extensively used for the surface functionalization of nanoparticles, particularly silica

(SiO₂), to improve their dispersion in polymer matrices and to introduce specific functionalities.

The silane group of MPTES reacts with the surface silanol groups of silica, creating a covalent

bond, while the thiol group remains available for further reactions.

The effectiveness of MPTES in modifying surfaces can be quantified by measuring the change

in surface properties, such as contact angle and grafting density.
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Substrate
MPTES
Concentrati
on

Reaction
Time

Grafting
Ratio (wt%)

Water
Contact
Angle (°)

Reference

Nanosilica
25 mL / 10g

SiO₂
4 h 7.2 15.3

Wu et al.

(2014)

Nanosilica
50 mL / 10g

SiO₂
4 h 12.1 30.1

Wu et al.

(2014)

Nanosilica
75 mL / 10g

SiO₂
4 h 16.7 54.5

Wu et al.

(2014)

Nanosilica
100 mL / 10g

SiO₂
4 h 14.3 42.2

Wu et al.

(2014)

Nanosilica
125 mL / 10g

SiO₂
4 h 10.6 30.4

Wu et al.

(2014)

Silicon Oxide 5x10⁻³ M - - 71
Hu et al.

(2001)[2]

Silicon Oxide 4x10⁻² M - - 104
Hu et al.

(2001)[2]

This protocol is based on the work of Wu et al. (2014).

Materials:

Nanosilica powder (e.g., 20-50 nm average particle size)

3-Mercaptopropyltrimethoxysilane (MPTMS) - Note: MPTMS is often used interchangeably

with MPTES in literature for similar applications, with the primary difference being the

methoxy vs. ethoxy leaving group.

Anhydrous toluene

Deionized water

Anhydrous ethanol
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Formic acid

Procedure:

Dry 10 g of nanosilica in a vacuum oven at 100 °C for 24 hours.

Disperse the dried nanosilica in 150 mL of anhydrous toluene using mechanical stirring and

ultrasonication for 30 minutes.

In a separate flask, prepare a mixture of 10 mL of deionized water, 10 mL of anhydrous

ethanol, and 2 mL of formic acid.

Add the desired amount of MPTMS (e.g., 25, 50, 75, 100, or 125 mL) to the

water/ethanol/formic acid mixture with vigorous stirring.

Add the MPTMS solution dropwise to the nanosilica dispersion while stirring at 300 rpm.

Continue stirring the mixture for 4 hours at 50 °C.

Separate the modified nanosilica by centrifugation.

Dry the product at 90 °C under vacuum.

Extract any unreacted MPTMS using a Soxhlet extractor with toluene for 12 hours.

Dry the final modified nanosilica at 90 °C under vacuum for 12 hours.

Reactants Reaction Steps

Products

Silica Nanoparticle
(with surface Si-OH groups)

Condensation with
Silica Surface

MPTES
HS-(CH₂)₃-Si(OEt)₃

Hydrolysis of MPTES
(in water/ethanol)

 H₂O 

Thiol-Functionalized
Silica Nanoparticle

Ethanol
(byproduct)
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Caption: Reaction pathway for the surface modification of a silica nanoparticle with MPTES.

Reinforcement of Polymer Composites
MPTES acts as a coupling agent in polymer composites, enhancing the interfacial adhesion

between inorganic fillers (like silica, clay, or glass fibers) and the polymer matrix. This improved

adhesion leads to better stress transfer from the polymer to the reinforcement, resulting in

enhanced mechanical properties.

The following table summarizes the effect of MPTES-modified fillers on the mechanical

properties of various polymer composites.
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Polymer
Matrix

Filler
MPTES
Treatme
nt

Filler
Loading
(wt%)

Tensile
Strengt
h (MPa)

Elongati
on at
Break
(%)

Young's
Modulu
s (MPa)

Referen
ce

Thiol-ene

Resin

SiO₂-

MPTMS
Yes 0 2.94 70 9.64

Ciftci et

al. (2016)

[2]

Thiol-ene

Resin

SiO₂-

MPTMS
Yes 0.5 - 80 14.5

Ciftci et

al. (2016)

[2]

Thiol-ene

Resin

SiO₂-

MPTMS
Yes 1.0 - 75 15.2

Ciftci et

al. (2016)

[2]

Thiol-ene

Resin

SiO₂-

MPTMS
Yes 2.5 10.06 65 18.9

Ciftci et

al. (2016)

[2]

Thiol-ene

Resin

SiO₂-

MPTMS
Yes 5.0 8.52 60 16.3

Ciftci et

al. (2016)

[2]

SBR K-illite No 40 phr ~2 >600 ~1
Li et al.

(2022)[3]

SBR K-illite
Yes

(KH580)
40 phr 16.7 ~500 12.97

Li et al.

(2022)[3]

Note: KH580 is a commercial grade of 3-mercaptopropyltriethoxysilane.

This protocol is a generalized procedure based on melt mixing techniques described in the

literature.

Materials:

Polymer matrix (e.g., Styrene-Butadiene Rubber - SBR)
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Inorganic filler (e.g., illite, silica)

3-Mercaptopropyltriethoxysilane (MPTES)

Ethanol

Curing agents for the polymer (e.g., sulfur, accelerators, zinc oxide, stearic acid)

Procedure:

Filler Modification:

Disperse the inorganic filler in an ethanol/water solution.

Add MPTES to the dispersion and stir for several hours at a controlled temperature (e.g.,

60-80 °C) to allow for the silanization reaction.

Filter, wash, and dry the MPTES-modified filler.

Compounding:

In an internal mixer (e.g., a two-roll mill or a Brabender mixer), masticate the polymer

matrix.

Gradually add the MPTES-modified filler and other compounding ingredients (e.g., zinc

oxide, stearic acid).

Finally, add the curing agents (e.g., sulfur and accelerators) at a lower temperature to

prevent premature vulcanization.

Curing:

Sheet out the compounded rubber.

Cure the sheets in a compression molding press at a specified temperature and pressure

for a predetermined time to achieve optimal crosslinking.
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Caption: General workflow for the fabrication of a polymer composite with MPTES-modified

filler.

Sol-Gel Processes
MPTES can be incorporated into sol-gel systems as a co-precursor with other alkoxysilanes

like tetraethoxysilane (TEOS). The thiol group of MPTES introduces functionality into the

resulting silica network, which can be used for subsequent chemical modifications or to impart

specific properties to the final material, such as hydrophobicity or the ability to bind metal ions.

This protocol is a generalized procedure based on the Stöber method and its modifications.
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Materials:

Tetraethoxysilane (TEOS)

3-Mercaptopropyltriethoxysilane (MPTES)

Ethanol

Deionized water

Ammonium hydroxide (catalyst)

Procedure:

In a flask, mix ethanol and deionized water.

Add ammonium hydroxide to the ethanol/water mixture and stir to create a homogeneous

solution.

In a separate container, mix TEOS and MPTES in the desired molar ratio.

Add the TEOS/MPTES mixture to the ethanol/water/ammonia solution under vigorous

stirring.

Continue stirring for a specified period (e.g., 2-24 hours) at room temperature to allow for the

hydrolysis and condensation reactions to proceed, resulting in the formation of a colloidal

suspension of thiol-functionalized silica particles.

The particles can be collected by centrifugation, followed by washing with ethanol and water

to remove unreacted precursors and catalyst.

Dry the particles in an oven or by freeze-drying.
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Caption: A simplified flowchart of the sol-gel process incorporating MPTES as a co-precursor.

Conclusion
3-Mercaptopropyltriethoxysilane is a powerful and versatile molecule in the field of materials

science. Its ability to bridge the gap between inorganic and organic materials makes it an

indispensable tool for the development of high-performance composites, functionalized

nanoparticles, and advanced coatings. The detailed protocols and quantitative data presented
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in this guide provide a solid foundation for researchers and scientists to explore and exploit the

full potential of MPTES in their respective fields. The continued investigation into the

applications and reaction mechanisms of MPTES is expected to lead to the creation of novel

materials with tailored properties for a wide range of technological and biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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